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Compound of Interest

Compound Name: GGACK (hydrochloride)
Cat. No.: B10823146
Get Quote

Executive Summary

GGACK (Glu-Gly-Arg-chloromethyl ketone) is a potent, irreversible, active-site-directed inhibitor
targeting serine proteases. While historically utilized as a specific inhibitor for Urokinase-type
Plasminogen Activator (uPA), its inhibition profile exhibits significant cross-reactivity with Factor
Xa.

Critical Finding: Experimental data indicates that GGACK inhibits Factor Xa with an IC50 in the
nanomolar range (~100 nM), which is comparable to, and in some assay conditions potentially
more potent than, its inhibition of uPA (~1 uM). This lack of selectivity necessitates rigorous
experimental controls when using GGACK in complex biological systems containing the
coagulation cascade.

Mechanistic Profile

GGACK functions as an affinity label. The tripeptide sequence (Glu-Gly-Arg) directs the
molecule to the S1 specificity pocket of the protease, mimicking the natural substrate. The
chloromethyl ketone (cmk) warhead then acts as an electrophile, alkylating the active site
Histidine residue.
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Mechanism of Action

The following diagram illustrates the irreversible alkylation mechanism.
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Figure 1: Mechanism of irreversible inhibition by GGACK. The inhibitor binds reversibly (
) before the chloromethyl ketone warhead covalently modifies the active site Histidine (
).
Quantitative Comparison: uPA vs. Factor Xa

Because GGACK is an irreversible inhibitor, the IC50 value is time-dependent. A longer
incubation time will result in a lower IC50 (higher apparent potency) until all enzyme is
inactivated. Therefore, the Second-Order Rate Constant (

) is the gold standard for comparison.[1]

However, for rapid bench-level decision making, reported IC50 values (standardized to 15-30
min pre-incubation) are provided below.

Comparative Data Table
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Parameter uPA (Urokinase) Factor Xa Selectivity Note

Factor Xa is inhibited
at lower

IC50 (approx.) ~1.0 uM ~100 nM (0.1 pMm) concentrations than
uPA in standard

assays.

Both follow
Inhibition Type Irreversible (Covalent)  Irreversible (Covalent)
kinetics.

The Glu-Gly-Arg
o S1 Pocket (Arg S1 Pocket (Arg sequence is highly
Target Specificity ] )
preference) preference) compatible with Factor

Xa's specificity.

GGACK is often used
tPA Cross-Reactivity Low / Negligible Low / Negligible to distinguish uPA
from tPA.

Interpretation: The data suggests that GGACK is not selective for uPA over Factor Xa. In fact, it
is a highly potent inhibitor of Factor Xa.

» Implication: If you are studying uPA activity in plasma or a system containing Factor Xa,
GGACK will shut down the coagulation pathway (via Factor Xa) before or simultaneously
with uPA inhibition.

o Usage: GGACK is best used to distinguish uPA from tPA (Tissue Plasminogen Activator), as
tPA is poorly inhibited by GGACK.

Experimental Protocol: Validating Selectivity

To verify the inhibition profile in your specific assay buffer, you must determine the pseudo-first-
order rate constant (

). Do not rely on endpoint IC50s from literature alone.

Protocol: Determination of
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Objective: Calculate the second-order rate constant to quantify true potency against uPA and
Factor Xa.

Reagents:

Enzyme: Recombinant human uPA (final conc. 1 nM) and Factor Xa (final conc. 1 nM).

Substrate: Fluorogenic substrate specific for each protease (e.g., Z-G-G-R-AMC for uPA).

Inhibitor: GGACK (prepare serial dilutions: 0, 10, 50, 100, 500, 1000 nM).

Buffer: 50 mM Tris-HCI, pH 7.4, 100 mM NacCl, 0.1% BSA.

Workflow:

Preparation: Aliquot enzyme into a 96-well black plate.
e Initiation: Add GGACK at varying concentrations to the enzyme wells simultaneously.

e Reaction: Immediately add the fluorogenic substrate. Note: For irreversible inhibitors, the
"continuous method" (adding | and S together) allows you to monitor the exponential decay
of the reaction rate.

o Measurement: Monitor fluorescence (Ex/Em 360/460 nm) continuously for 60 minutes.

Data Analysis: The progress curves will show product formation slowing down over time as the
enzyme dies.

 Fit each curve to the equation:
to get
for each [1].[2]

» Plot
vs. [IL.[1I[2][3]1[4]

e The slope of the line (at low [I]) is the
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Experimental Workflow Diagram
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Figure 2: Kinetic workflow for determining the true potency (

) of an irreversible inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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